Cas no 1784111-56-3 (Benzo[b]thiophene-3-acetic acid, 6-chloro-)

• Product Name: Benzo[b]thiophene-3-acetic acid, 6-chloro-
• CAS No: 1784111-56-3
• MF: C₁₀H₇ClO₂S
• MW: 226.679380655289
• MDL: MFCD34562942
• CID: 5404621
• PubChem ID: 22007875
• Update Time: 2024-03-01

Benzo[b]thiophene-3-acetic acid, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-acetic acid, 6-chloro-
• 2-(6-chloro-1-benzothiophen-3-yl)acetic acid

• MDL： MFCD34562942
• Inchi： 1S/C10H7ClO2S/c11-7-1-2-8-6(3-10(12)13)5-14-9(8)4-7/h1-2,4-5H,3H2,(H,12,13)
• InChI Key： ASCVJQNLBVEYQU-UHFFFAOYSA-N
• SMILES： C12=CC(Cl)=CC=C1C(CC(O)=O)=CS2

Computed Properties

• Exact Mass: 225.9855283g/mol
• Monoisotopic Mass: 225.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• Boiling Point: 410.6±30.0 °C(Predicted)
• pka: 4.11±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes